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Compound of Interest

Compound Name: 10(Z)-Nonadecenoyl chloride

Cat. No.: B8260759 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

technical overview of (Z)-10-Nonadecenoyl chloride, including its commercial availability,

potential research applications, and relevant experimental frameworks. Due to the limited

specific literature on this compound, this guide also incorporates data from its corresponding

fatty acid, (Z)-10-Nonadecenoic acid, to infer its potential biological significance and use.

Commercial Availability
(Z)-10-Nonadecenoyl chloride is a specialized chemical available from a limited number of

suppliers. The following table summarizes the currently identified commercial sources.

Researchers are advised to contact the suppliers directly for the most up-to-date pricing and

availability.

Supplier
Product
Number

CAS
Number

Purity
Available
Quantities

Price

Larodan 46-1901 95548-27-9 >99%[1]
Contact

Supplier

Contact

Supplier

INDOFINE

Chemical

Company

46-1901 95548-27-9 >99% 100 mg $556.00
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Property Value

Molecular Formula C19H35ClO

Molecular Weight 314.93 g/mol

Appearance Liquid

Storage Conditions Store at -20°C

Potential Research Applications
(Z)-10-Nonadecenoyl chloride, as an acyl chloride derivative of (Z)-10-Nonadecenoic acid, is

primarily used in the chemical synthesis of molecules containing the (Z)-10-nonadecenoyl

group. This allows for the creation of probes, modified lipids, and other derivatives to study the

biological roles of its parent fatty acid.

The biological activities of (Z)-10-Nonadecenoic acid suggest several research avenues:

Oncology Research: (Z)-10-Nonadecenoic acid has been reported to inhibit the proliferation

of HL-60 cells and to suppress the DNA binding activity of the p53 tumor suppressor protein.

[2] (Z)-10-Nonadecenoyl chloride could be used to synthesize targeted probes to investigate

these mechanisms further.

Immunology and Inflammation: The parent fatty acid has been shown to prevent the

production of tumor necrosis factor (TNF) in mouse macrophages induced by

lipopolysaccharide (LPS).[2] This suggests a potential role in modulating inflammatory

pathways.

Metabolomics and Lipidomics: As a C19:1 monounsaturated fatty acid, (Z)-10-Nonadecenoic

acid is a component of the human metabolome and is found in blood and feces.[3] Its

chloride derivative can be used to create standards for mass spectrometry-based lipidomics

or to synthesize modified lipids for tracing metabolic pathways.

Experimental Protocols
While specific published protocols for (Z)-10-Nonadecenoyl chloride are scarce, a common

application for such a reagent is the acylation of amino acids or other biomolecules. The
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following is a representative protocol for the synthesis of an N-acyl amino acid.

Protocol: Synthesis of N-((Z)-10-Nonadecenoyl)glycine

Materials:

(Z)-10-Nonadecenoyl chloride

Glycine

Sodium bicarbonate (NaHCO3)

Dichloromethane (DCM)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO4)

Rotary evaporator

Standard laboratory glassware

Magnetic stirrer and stir bar

Procedure:

Dissolution of Glycine: In a round-bottom flask, dissolve glycine (1.0 equivalent) in a 1 M

aqueous solution of sodium bicarbonate. The volume should be sufficient to fully dissolve the

glycine.

Preparation of Acyl Chloride Solution: In a separate, dry flask, dissolve (Z)-10-Nonadecenoyl

chloride (1.1 equivalents) in dichloromethane.

Acylation Reaction: Cool the glycine solution to 0°C in an ice bath. While stirring vigorously,

add the (Z)-10-Nonadecenoyl chloride solution dropwise to the glycine solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).
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Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Acidify

the aqueous layer with 1 M HCl to a pH of approximately 2.

Extraction: Extract the aqueous layer three times with dichloromethane.

Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic

layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator to yield the crude N-((Z)-10-Nonadecenoyl)glycine.

Purification: The crude product can be purified by column chromatography on silica gel.

Visualizations
Generalized Fatty Acid Signaling Pathway
The diagram below illustrates a generalized signaling pathway for a fatty acid, highlighting

potential points of influence for a molecule like (Z)-10-Nonadecenoic acid, which has been

shown to affect cell proliferation and p53 activity.
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Caption: Generalized fatty acid signaling pathway.

Experimental Workflow for Synthesis and Analysis
This workflow outlines the key steps from the use of (Z)-10-Nonadecenoyl chloride in a

synthesis to the final analysis of the product.
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Caption: Workflow for N-acyl compound synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for (Z)-10-
Nonadecenoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8260759#commercial-suppliers-of-z-10-
nonadecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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